Cas no 1805317-08-1 (3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1805317-08-1
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4849413
• Update Time: 2025-06-09

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)5-3-15-2-4(1-6(16)17)7(5)9(12,13)14/h2-3,8H,1H2,(H,16,17)
• InChI Key： PCTZPWCXDSFFSQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CN=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805317-08-1): An Overview of a Promising Compound in Pharmaceutical Research

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805317-08-1) is a novel compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid is notable for its difluoromethyl and trifluoromethyl substituents, which contribute to its distinct chemical properties. These fluorinated groups enhance the compound's stability, bioavailability, and pharmacokinetic profile, making it an attractive candidate for drug development. The pyridine ring, a common motif in many pharmaceuticals, provides a rigid scaffold that can be further modified to optimize the compound's biological activity.

Recent studies have explored the potential of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid in various therapeutic contexts. One area of interest is its role as a modulator of specific enzymes and receptors. For instance, research has shown that this compound can effectively inhibit certain kinases involved in cancer progression, making it a promising lead for the development of targeted cancer therapies. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been investigated, with potential applications in treating neurological disorders and metabolic diseases.

The synthesis of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the sequential introduction of fluorinated groups onto the pyridine ring followed by functionalization at the acetic acid moiety. Advanced synthetic techniques, such as transition-metal catalysis and organocatalysis, have been employed to achieve high stereoselectivity and regioselectivity, ensuring the production of high-purity compounds suitable for pharmaceutical applications.

In preclinical studies, 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid has demonstrated favorable pharmacological properties. Its high solubility and low toxicity make it suitable for oral administration, while its long half-life ensures sustained therapeutic effects. Animal models have shown that this compound can effectively reduce tumor growth and improve disease outcomes in various cancer models. Furthermore, its ability to cross the blood-brain barrier has been confirmed, opening up possibilities for its use in central nervous system disorders.

The safety profile of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid has also been extensively evaluated. Toxicity studies have revealed that this compound exhibits low cytotoxicity and minimal adverse effects at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical practice.

In conclusion, 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805317-08-1) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.